Cas no 88257-34-5 (1,3-Butanedione, 4-chloro-4,4-difluoro-1-(pentafluorophenyl)-)
88257-34-5 structure
Product Name:1,3-Butanedione, 4-chloro-4,4-difluoro-1-(pentafluorophenyl)-
CAS No:88257-34-5
MF:C10H2ClF7O2
MW:322.563506603241
CID:639645
PubChem ID:13159613
Update Time:2025-04-19
1,3-Butanedione, 4-chloro-4,4-difluoro-1-(pentafluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butanedione, 4-chloro-4,4-difluoro-1-(pentafluorophenyl)-
- 4-chloro-4,4-difluoro-1-(2,3,4,5,6-pentafluorophenyl)butane-1,3-dione
- DTXSID70523352
- 88257-34-5
- 4-Chloro-4,4-difluoro-1-(pentafluorophenyl)butane-1,3-dione
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- Inchi: 1S/C10H2ClF7O2/c11-10(17,18)3(20)1-2(19)4-5(12)7(14)9(16)8(15)6(4)13/h1H2
- InChI Key: UZTJARZTMQLMDV-UHFFFAOYSA-N
- SMILES: ClC(C(CC(C1C(=C(C(=C(C=1F)F)F)F)F)=O)=O)(F)F
Computed Properties
- Exact Mass: 321.9631541g/mol
- Monoisotopic Mass: 321.9631541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 34.1Ų
1,3-Butanedione, 4-chloro-4,4-difluoro-1-(pentafluorophenyl)- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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